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Compound of Interest

Compound Name: 2,3-Dichloropentane

Cat. No.: B1606421 Get Quote

An In-depth Technical Guide to 2,3-
Dichloropentane
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 2,3-dichloropentane, a

halogenated alkane with the chemical formula C₅H₁₀Cl₂. While not a compound typically

associated with intricate biological signaling pathways, its significance lies in its utility as a

model for understanding fundamental principles of stereochemistry and as a potential

intermediate in organic synthesis. This document will delve into its chemical and physical

properties, synthesis, and stereochemical complexity, presenting data in a clear and accessible

format for laboratory and research applications.

Chemical and Physical Properties
2,3-Dichloropentane is a colorless liquid that is insoluble in water. Its key physical and

chemical properties are summarized in the table below for easy reference.
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Property Value Source

CAS Number 600-11-3 [1]

Molecular Formula C₅H₁₀Cl₂ [2][3][4][5]

Molecular Weight 141.04 g/mol [3][4]

Melting Point -77.3 °C [4]

Boiling Point 143 °C [4]

Density 1.0789 g/cm³ at 20 °C [4]

Synthesis of 2,3-Dichloropentane
The primary route for the synthesis of 2,3-dichloropentane is the electrophilic addition of

chlorine (Cl₂) to pent-2-ene. This reaction proceeds through a cyclic chloronium ion

intermediate, which is subsequently attacked by a chloride ion.

Experimental Protocol: Chlorination of Pent-2-ene
The following is a representative protocol for the synthesis of 2,3-dichloropentane.

Materials:

Pent-2-ene

Chlorine (Cl₂) gas or a solution of chlorine in an inert solvent (e.g., dichloromethane)

Inert solvent (e.g., dichloromethane or carbon tetrachloride)

Anhydrous sodium sulfate

Round-bottom flask

Gas inlet tube

Stirring apparatus
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Ice bath

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, dissolve pent-2-ene in an equal volume of an inert solvent, such as

dichloromethane.

Cool the flask in an ice bath to maintain a low temperature during the reaction.

Slowly bubble chlorine gas through the stirred solution. Alternatively, add a solution of

chlorine in the inert solvent dropwise. The reaction is typically exothermic, and the rate of

addition should be controlled to keep the temperature low.

Continue the addition of chlorine until the characteristic yellow-green color of chlorine

persists, indicating that the reaction is complete.

Allow the reaction mixture to warm to room temperature.

Wash the reaction mixture with a dilute aqueous solution of sodium thiosulfate to remove any

excess chlorine, followed by a wash with water.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

The solvent can be removed by simple distillation. The resulting crude 2,3-dichloropentane
can be purified by fractional distillation.

Stereochemistry
2,3-Dichloropentane is a molecule of significant stereochemical interest due to the presence

of two chiral centers at carbons 2 and 3. This gives rise to a maximum of 2² = 4 possible

stereoisomers. These stereoisomers consist of a pair of enantiomers and a meso compound.
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Enantiomers: These are non-superimposable mirror images of each other and are optically

active.

Meso Compound: This stereoisomer possesses an internal plane of symmetry and is,

therefore, optically inactive, despite having chiral centers.

The formation of these different stereoisomers is a direct consequence of the reaction

mechanism, specifically the anti-addition of the two chlorine atoms across the double bond of

pent-2-ene.

Logical Workflow of Synthesis
The synthesis of 2,3-dichloropentane from pent-2-ene can be visualized as a straightforward

logical progression from reactant to product via an intermediate.

Pent-2-ene + Cl2 Cyclic Chloronium Ion
Intermediate

Electrophilic Attack 2,3-Dichloropentane

Nucleophilic Attack
by Cl-

Click to download full resolution via product page

Caption: Synthesis pathway of 2,3-dichloropentane.

Conclusion
This technical guide has provided essential information regarding 2,3-dichloropentane for a

scientific audience. The data on its physical and chemical properties, a detailed synthesis

protocol, and an explanation of its stereochemistry offer a solid foundation for researchers and

professionals. The provided synthesis workflow visually encapsulates the key transformation in

its preparation. While not directly implicated in drug development through signaling pathway

interactions, its study provides valuable insights into the principles of organic reactions and

stereoisomerism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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